1,8-Octanedithiol 1,8-Octanedithiol 1,8-Octanedithiol (OCT) is an alkanedithiol, which forms a self-assembled monolayer (SAM) on a variety of metal surfaces. OCT contains linearly arranged carbon-carbon bonds (C−C) and two sulfur atoms at the end facilitating the attachment with the surface atoms of the substrates. It mainly forms an organo-metallic system, which can be used to improve the electron transport medium for a wide range of electronic applications.
1,8-Octanedithiol is a volatile sulfur-containing flavoring agent with a meaty, sulfurous odor.
1, 8-Octanedithiol, also known as 1, 8-dimercaptooctane or fema 3514, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1, 8-Octanedithiol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1, 8-octanedithiol is primarily located in the membrane (predicted from logP). 1, 8-Octanedithiol has an earthy, meaty, and mushroom taste.
Brand Name: Vulcanchem
CAS No.: 1191-62-4
VCID: VC20956020
InChI: InChI=1S/C8H18S2/c9-7-5-3-1-2-4-6-8-10/h9-10H,1-8H2
SMILES: C(CCCCS)CCCS
Molecular Formula: C8H18S2
Molecular Weight: 178.4 g/mol

1,8-Octanedithiol

CAS No.: 1191-62-4

Cat. No.: VC20956020

Molecular Formula: C8H18S2

Molecular Weight: 178.4 g/mol

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1,8-Octanedithiol - 1191-62-4

Specification

Description 1,8-Octanedithiol (OCT) is an alkanedithiol, which forms a self-assembled monolayer (SAM) on a variety of metal surfaces. OCT contains linearly arranged carbon-carbon bonds (C−C) and two sulfur atoms at the end facilitating the attachment with the surface atoms of the substrates. It mainly forms an organo-metallic system, which can be used to improve the electron transport medium for a wide range of electronic applications.
1,8-Octanedithiol is a volatile sulfur-containing flavoring agent with a meaty, sulfurous odor.
1, 8-Octanedithiol, also known as 1, 8-dimercaptooctane or fema 3514, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1, 8-Octanedithiol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1, 8-octanedithiol is primarily located in the membrane (predicted from logP). 1, 8-Octanedithiol has an earthy, meaty, and mushroom taste.
CAS No. 1191-62-4
Molecular Formula C8H18S2
Molecular Weight 178.4 g/mol
IUPAC Name octane-1,8-dithiol
Standard InChI InChI=1S/C8H18S2/c9-7-5-3-1-2-4-6-8-10/h9-10H,1-8H2
Standard InChI Key PGTWZHXOSWQKCY-UHFFFAOYSA-N
SMILES C(CCCCS)CCCS
Canonical SMILES C(CCCCS)CCCS
Boiling Point 269.5 °C
Melting Point Mp 0.9 °
0.9°C

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